Ethyl 4-(diethoxyphosphoryl)-3-methylbut-2-enoate: A Technical Guide for Researchers
Ethyl 4-(diethoxyphosphoryl)-3-methylbut-2-enoate: A Technical Guide for Researchers
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Abstract
Ethyl 4-(diethoxyphosphoryl)-3-methylbut-2-enoate is a key organophosphorus reagent, primarily utilized in the Horner-Wadsworth-Emmons (HWE) reaction for the stereoselective synthesis of (E)-alkenes. Its significance is particularly pronounced in medicinal chemistry and drug development, where it serves as a critical building block for the synthesis of complex molecules, most notably vitamin K analogues. These synthetic analogues have garnered considerable interest for their potential therapeutic applications, including the induction of neuronal differentiation and anticancer activities. This technical guide provides a comprehensive overview of Ethyl 4-(diethoxyphosphoryl)-3-methylbut-2-enoate, encompassing its chemical and physical properties, a detailed experimental protocol for its synthesis, its application in the synthesis of bioactive molecules, and an exploration of the biological signaling pathways influenced by its derivatives.
Chemical and Physical Properties
Ethyl 4-(diethoxyphosphoryl)-3-methylbut-2-enoate is an organophosphorus compound with the molecular formula C11H21O5P.[1] A summary of its key chemical and physical properties is presented in Table 1.
| Property | Value |
| Molecular Formula | C11H21O5P |
| Molecular Weight | 264.25 g/mol [1] |
| IUPAC Name | ethyl (E)-4-(diethoxyphosphoryl)-3-methylbut-2-enoate[1] |
| CAS Number | 41891-54-7[2] |
| Appearance | Colorless to pale yellow oil (predicted) |
| Boiling Point | Not available |
| Density | Not available |
| Solubility | Soluble in common organic solvents (e.g., THF, CH2Cl2, ethyl acetate) |
Table 1: Chemical and Physical Properties of Ethyl 4-(diethoxyphosphoryl)-3-methylbut-2-enoate.
Synthesis of Ethyl 4-(diethoxyphosphoryl)-3-methylbut-2-enoate
The synthesis of Ethyl 4-(diethoxyphosphoryl)-3-methylbut-2-enoate is typically achieved through a two-step process: the synthesis of the precursor, ethyl 4-bromo-3-methylbut-2-enoate, followed by an Arbuzov reaction.
Experimental Protocol: Synthesis of Ethyl 4-bromo-3-methylbut-2-enoate
This protocol is adapted from the synthesis of ethyl 4-bromo-3-methylbut-2-enoate.[3]
Materials:
-
Ethyl 3,3-dimethylacrylate
-
N-Bromosuccinimide (NBS)
-
Azobisisobutyronitrile (AIBN)
-
Carbon tetrachloride (CCl4)
-
Saturated aqueous sodium sulfite
-
Brine
-
Anhydrous magnesium sulfate (MgSO4)
-
Chloroform
Procedure:
-
To a solution of ethyl 3,3-dimethylacrylate (78 mmol, 10 g) in carbon tetrachloride (128 mL), add N-bromosuccinimide (85 mmol, 15.1 g) and a catalytic amount of AIBN (0.02 g).
-
Heat the mixture under reflux for 3 hours.
-
Cool the reaction mixture and filter to remove the succinimide precipitate. Wash the precipitate with chloroform.
-
Combine the organic phases and wash with saturated aqueous sodium sulfite and then with brine.
-
Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure to yield a mixture of (E)- and (Z)-ethyl 4-bromo-3-methylbut-2-enoate.
-
Purify the product by vacuum distillation (3.6 mbar, 84-86 °C) to obtain the desired product. The purity can be confirmed by HPLC.[3]
Experimental Protocol: Arbuzov Reaction for Ethyl 4-(diethoxyphosphoryl)-3-methylbut-2-enoate
This protocol is a general procedure for the Michaelis-Arbuzov reaction.[4][5]
Materials:
-
Ethyl 4-bromo-3-methylbut-2-enoate
-
Triethyl phosphite
-
Anhydrous toluene (optional, can be run neat)
Procedure:
-
In a round-bottom flask equipped with a reflux condenser and a nitrogen inlet, combine ethyl 4-bromo-3-methylbut-2-enoate (1 equivalent) and triethyl phosphite (1.1 equivalents).
-
Heat the reaction mixture under a nitrogen atmosphere. The reaction can be monitored by TLC or GC-MS.
-
Upon completion of the reaction (disappearance of the starting bromide), cool the mixture to room temperature.
-
If the reaction was performed neat, the excess triethyl phosphite and the ethyl bromide byproduct can be removed by vacuum distillation.
-
The crude Ethyl 4-(diethoxyphosphoryl)-3-methylbut-2-enoate can be purified by silica gel column chromatography to yield the pure product.
Caption: Synthetic workflow for Ethyl 4-(diethoxyphosphoryl)-3-methylbut-2-enoate.
Application in the Synthesis of Vitamin K Analogues
Ethyl 4-(diethoxyphosphoryl)-3-methylbut-2-enoate is a valuable reagent in the Horner-Wadsworth-Emmons olefination reaction, which is instrumental in the synthesis of vitamin K analogues.[2] This reaction involves the deprotonation of the phosphonate ester to form a stabilized carbanion, which then reacts with an aldehyde or ketone to form an alkene with high (E)-stereoselectivity.[6]
Experimental Protocol: Horner-Wadsworth-Emmons Reaction
This is a general protocol for the HWE reaction using Ethyl 4-(diethoxyphosphoryl)-3-methylbut-2-enoate.
Materials:
-
Ethyl 4-(diethoxyphosphoryl)-3-methylbut-2-enoate
-
Anhydrous tetrahydrofuran (THF)
-
Sodium hydride (NaH, 60% dispersion in mineral oil)
-
Aldehyde or ketone substrate
-
Saturated aqueous ammonium chloride (NH4Cl)
-
Diethyl ether or ethyl acetate
-
Brine
-
Anhydrous sodium sulfate (Na2SO4)
Procedure:
-
To a flame-dried round-bottom flask under a nitrogen atmosphere, add sodium hydride (1.1 equivalents). Wash the NaH with anhydrous hexanes to remove mineral oil.
-
Add anhydrous THF to the flask and cool to 0 °C in an ice bath.
-
Slowly add a solution of Ethyl 4-(diethoxyphosphoryl)-3-methylbut-2-enoate (1.0 equivalent) in anhydrous THF.
-
Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional hour, or until the evolution of hydrogen gas ceases.
-
Cool the reaction mixture back to 0 °C and slowly add a solution of the aldehyde or ketone substrate (1.0 equivalent) in anhydrous THF.
-
Allow the reaction to proceed at room temperature, monitoring by TLC until the starting material is consumed.
-
Quench the reaction by the slow addition of saturated aqueous NH4Cl solution.
-
Extract the aqueous layer with diethyl ether or ethyl acetate.
-
Combine the organic layers, wash with brine, and dry over anhydrous Na2SO4.
-
Filter and concentrate the organic layer under reduced pressure.
-
Purify the crude product by silica gel column chromatography to afford the desired (E)-alkene.
Caption: Horner-Wadsworth-Emmons reaction workflow.
Biological Activity of Vitamin K Analogues
Vitamin K and its synthetic analogues exhibit a range of biological activities, with significant implications for drug development.
Induction of Neuronal Differentiation
Recent studies have highlighted the potential of synthetic vitamin K analogues in promoting neuronal differentiation. Analogues synthesized using Ethyl 4-(diethoxyphosphoryl)-3-methylbut-2-enoate have shown the ability to induce the expression of neuronal markers such as microtubule-associated protein 2 (Map2). This suggests a potential therapeutic avenue for neurodegenerative diseases.
Anticancer Activity
Various vitamin K analogues have demonstrated cytotoxic effects against a range of cancer cell lines. The proposed mechanisms of action include the induction of apoptosis and autophagy.[1] Quantitative data on the anticancer activity of some vitamin K analogues are presented in Table 2.
| Compound | Cell Line | IC50 (µM) | Reference |
| Vitamin K1 | MiaPaCa2 (Pancreatic) | 150 | [1] |
| Vitamin K2 | MiaPaCa2 (Pancreatic) | 75 | [1] |
| Vitamin K2 | PL5 (Pancreatic) | 75 | [1] |
| Vitamin K3 | MCF-7 (Breast) | 14.2 | |
| Vitamin K2 | PA-1 (Ovarian) | 5.0 ± 0.7 |
Table 2: Anticancer Activity of Vitamin K Analogues.
Signaling Pathways
The biological effects of vitamin K analogues are, in part, mediated through their interaction with nuclear receptors, particularly the Steroid and Xenobiotic Receptor (SXR), also known as the Pregnane X Receptor (PXR).
SXR/PXR Signaling Pathway
Vitamin K2 and its synthetic analogues can act as ligands for SXR/PXR. Upon binding, the ligand-receptor complex translocates to the nucleus and heterodimerizes with the Retinoid X Receptor (RXR). This complex then binds to specific DNA sequences known as PXR response elements (PXREs) in the promoter regions of target genes, leading to the regulation of their transcription. This pathway is involved in the metabolism of xenobiotics, bone homeostasis, and has been implicated in cancer cell survival.
Caption: SXR/PXR signaling pathway activated by Vitamin K analogues.
Spectroscopic Data
Predicted ¹H NMR Data
Based on the structure and data from similar compounds, the following proton NMR chemical shifts are predicted (in ppm, relative to TMS):
-
δ 1.2-1.4 (t, 6H): Methyl protons of the two ethoxy groups on the phosphorus atom.
-
δ 1.3-1.5 (t, 3H): Methyl protons of the ethyl ester group.
-
δ 2.1-2.3 (s, 3H): Methyl protons at the C3 position.
-
δ 2.8-3.0 (d, 2H): Methylene protons at the C4 position, coupled to the phosphorus atom.
-
δ 4.0-4.2 (q, 4H): Methylene protons of the two ethoxy groups on the phosphorus atom.
-
δ 4.1-4.3 (q, 2H): Methylene protons of the ethyl ester group.
-
δ 5.8-6.0 (s, 1H): Vinylic proton at the C2 position.
Predicted ¹³C NMR Data
Predicted carbon NMR chemical shifts are as follows (in ppm):
-
δ 14-17: Methyl carbons of the ethoxy groups and the ethyl ester.
-
δ 20-25: Methyl carbon at the C3 position.
-
δ 30-35 (d): Methylene carbon at the C4 position, coupled to the phosphorus atom.
-
δ 60-65: Methylene carbons of the ethoxy groups and the ethyl ester.
-
δ 118-122: Vinylic carbon at the C2 position.
-
δ 155-160: Vinylic carbon at the C3 position.
-
δ 165-170: Carbonyl carbon of the ethyl ester.
Conclusion
Ethyl 4-(diethoxyphosphoryl)-3-methylbut-2-enoate is a versatile and valuable reagent for organic synthesis, particularly in the construction of complex molecules with therapeutic potential. Its role in the Horner-Wadsworth-Emmons reaction enables the efficient and stereoselective synthesis of vitamin K analogues that have demonstrated promising activities in neuronal differentiation and cancer cell inhibition. The understanding of the SXR/PXR signaling pathway provides a mechanistic basis for these biological effects and opens avenues for the rational design of novel drug candidates. This technical guide provides essential information for researchers and drug development professionals working with this important chemical entity.
